4-{[4-(2,3-dihydro-1H-inden-1-ylacetyl)-1-piperazinyl]carbonyl}morpholine

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H27N3O3/c24-19(15-17-6-5-16-3-1-2-4-18(16)17)21-7-9-22(10-8-21)20(25)23-11-13-26-14-12-23/h1-4,17H,5-15H2
• InChI Key: ZPZOCGPQJZQMRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)N3CCN(CC3)C(=O)N4CCOCC4
• Molecular Formula: C20H27N3O3
• Molecular Weight: 357.4 g/mol

Description

4-{[4-(2,3-dihydro-1H-inden-1-ylacetyl)-1-piperazinyl]carbonyl}morpholine is a useful research compound. Its molecular formula is C20H27N3O3 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 357.20524173 g/mol and the complexity rating of the compound is 512. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Characterization

Research has shown that compounds containing piperazine and morpholine groups, similar to the structure of 4-{[4-(2,3-dihydro-1H-inden-1-ylacetyl)-1-piperazinyl]carbonyl}morpholine, are extensively used in chemical synthesis. For example, the one-pot Biginelli synthesis has been utilized to produce novel dihydropyrimidinone derivatives containing piperazine/morpholine moieties, highlighting the efficiency and versatility of these groups in synthesizing complex molecules with potential pharmacological activities (Bhat et al., 2018). Similarly, the design of ionic liquid crystals using piperidinium, piperazinium, and morpholinium cations demonstrates the applicability of these moieties in creating materials with novel properties and applications in various industries, including electronics and lubricants (Lava et al., 2009).

Biological and Pharmacological Research

The structural motifs of piperazine and morpholine are also significant in biological and pharmacological research due to their presence in many bioactive compounds. Studies have explored the synthesis and antimicrobial activities of triazole derivatives, indicating the potential of these structures in developing new antimicrobial agents (Bektaş et al., 2010). Moreover, SnAP reagents have been introduced for transforming aldehydes into N-unprotected piperazines and morpholines, showcasing a straightforward method for generating key heterocyclic compounds used in drug discovery (Luescher et al., 2014).

Mechanism of Action

The mechanism of action of a compound depends on its intended use, which is not specified in this case. If it were a drug, for example, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of preliminary studies. Potential areas of interest could include exploring its synthesis, investigating its properties, or studying its potential applications.